N~2~-(3-bromophenyl)-N~1~-(2-methoxybenzyl)-N~2~-(methylsulfonyl)glycinamide

• IUPAC Name: 2-(3-bromo-N-methylsulfonylanilino)-N-[(2-methoxyphenyl)methyl]acetamide
• InChI: InChI=1S/C17H19BrN2O4S/c1-24-16-9-4-3-6-13(16)11-19-17(21)12-20(25(2,22)23)15-8-5-7-14(18)10-15/h3-10H,11-12H2,1-2H3,(H,19,21)
• InChI Key: USAZSKOUMYNBFU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CNC(=O)CN(C2=CC(=CC=C2)Br)S(=O)(=O)C
• Molecular Formula: C17H19BrN2O4S
• Molecular Weight: 427.3 g/mol

Description

N~2~-(3-bromophenyl)-N~1~-(2-methoxybenzyl)-N~2~-(methylsulfonyl)glycinamide, commonly known as BMS-986205, is a small molecule drug that has been developed for the treatment of various types of cancer. It belongs to the class of drugs known as checkpoint inhibitors, which work by blocking a specific protein on the surface of immune cells, allowing them to attack cancer cells more effectively.

Mechanism of Action

BMS-986205 works by blocking a specific protein on the surface of immune cells called TIGIT (T-cell immunoreceptor with Ig and ITIM domains). TIGIT is known to suppress the activity of immune cells, including T cells and natural killer cells, which are important for fighting cancer. By blocking TIGIT, BMS-986205 allows these immune cells to become more active and attack cancer cells more effectively.
Biochemical and Physiological Effects:
BMS-986205 has been shown to increase the activity of T cells and natural killer cells in preclinical models of cancer. It has also been shown to reduce the growth of tumors and improve survival in these models. In clinical trials, BMS-986205 has been shown to be well-tolerated, with the most common side effects being fatigue, nausea, and diarrhea.

Advantages and Limitations for Lab Experiments

One advantage of BMS-986205 is that it has shown promising results in preclinical models of several different types of cancer, suggesting that it may have broad applicability as a cancer treatment. However, one limitation is that it has not yet been tested in large-scale clinical trials, so its efficacy and safety in humans are not yet fully understood.

Future Directions

There are several potential future directions for research on BMS-986205. One area of interest is in combination therapy, where BMS-986205 could be used in combination with other checkpoint inhibitors or other types of cancer treatments to improve efficacy. Another potential direction is in the development of biomarkers that can predict which patients are most likely to respond to treatment with BMS-986205. Finally, further research is needed to better understand the long-term safety and efficacy of BMS-986205 in humans.

Scientific Research Applications

BMS-986205 has been extensively studied in preclinical models of cancer, and has shown promising results in several different types of cancer, including lung cancer, melanoma, and bladder cancer. It has also been tested in clinical trials, where it has demonstrated good safety and tolerability, as well as early signs of efficacy in patients with advanced solid tumors.